Cas no 860258-46-4 (3-phenylimidazo1,2-apyridine-2-carboxylic acid hydrochloride)

• Product Name: 3-phenylimidazo1,2-apyridine-2-carboxylic acid hydrochloride
• CAS No: 860258-46-4
• MF: C₁₄H₁₁ClN₂O₂
• MW: 274.702342271805
• MDL: MFCD32679232
• CID: 5672217
• PubChem ID: 154577422
• Update Time: 2025-05-22

3-phenylimidazo1,2-apyridine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-phenylimidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride
• 860258-46-4
• EN300-26862657
• 3-Phenylimidazo[1,2-a]pyridine-2-carboxylic acid;hydrochloride
• 3-phenylimidazo1,2-apyridine-2-carboxylic acid hydrochloride

• MDL： MFCD32679232
• Inchi： 1S/C14H10N2O2.ClH/c17-14(18)12-13(10-6-2-1-3-7-10)16-9-5-4-8-11(16)15-12;/h1-9H,(H,17,18);1H
• InChI Key： KXBSFZCXNLIPEA-UHFFFAOYSA-N
• SMILES： Cl.OC(C1=C(C2C=CC=CC=2)N2C=CC=CC2=N1)=O

Computed Properties

• Exact Mass: 274.0509053g/mol
• Monoisotopic Mass: 274.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6Ų

Additional information on 3-phenylimidazo1,2-apyridine-2-carboxylic acid hydrochloride

Comprehensive Overview of 3-Phenylimidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride (CAS No. 860258-46-4)

3-Phenylimidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride (CAS No. 860258-46-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the imidazo[1,2-a]pyridine family, a class of heterocyclic compounds known for their diverse biological activities and applications in drug discovery. The presence of the phenyl group and the carboxylic acid hydrochloride moiety enhances its reactivity and solubility, making it a valuable intermediate in synthetic chemistry.

The molecular structure of 3-Phenylimidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride features a fused bicyclic system, combining an imidazole ring with a pyridine ring. This unique architecture contributes to its stability and ability to interact with biological targets. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and pharmacophores, especially in the development of therapeutics for neurological and inflammatory conditions.

One of the key reasons for the growing interest in 3-Phenylimidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride is its relevance to current trends in drug discovery and medicinal chemistry. With the rise of AI-driven drug design and high-throughput screening, compounds like this are being extensively studied for their binding affinities and pharmacokinetic properties. The imidazo[1,2-a]pyridine scaffold, in particular, has been linked to antimicrobial, anticancer, and antiviral activities, aligning with the global demand for novel therapeutics.

In the pharmaceutical industry, 3-Phenylimidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride is often utilized as a precursor for the synthesis of more complex molecules. Its carboxylic acid group allows for easy derivatization, enabling the creation of esters, amides, and other functionalized derivatives. This versatility makes it a popular choice for researchers working on structure-activity relationship (SAR) studies and lead optimization.

From a commercial perspective, the demand for 3-Phenylimidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride is driven by its applications in contract research organizations (CROs) and academic laboratories. Suppliers and manufacturers are increasingly focusing on providing high-purity batches of this compound to meet the needs of drug development projects. Its CAS No. 860258-46-4 serves as a unique identifier, ensuring accurate procurement and regulatory compliance.

Recent advancements in green chemistry have also highlighted the potential of 3-Phenylimidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride as a sustainable intermediate. Researchers are exploring eco-friendly synthetic routes to produce this compound with minimal environmental impact, aligning with the broader industry shift toward sustainable pharmaceuticals.

For those seeking detailed technical data, the physical and chemical properties of 3-Phenylimidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride include its molecular weight, melting point, and solubility profile. These parameters are critical for formulation scientists and process chemists working on scalable synthesis protocols. Additionally, its spectroscopic data (e.g., NMR, IR, and MS) are often referenced in patent applications and research publications.

In summary, 3-Phenylimidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride (CAS No. 860258-46-4) represents a versatile and scientifically significant compound with broad applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its relevance to cutting-edge drug discovery trends, make it a valuable asset for researchers and industry professionals alike.